![molecular formula C23H32Cl2N2O2 B4176282 N-[4-(benzyloxy)-3-ethoxybenzyl]quinuclidin-3-amine dihydrochloride](/img/structure/B4176282.png)
N-[4-(benzyloxy)-3-ethoxybenzyl]quinuclidin-3-amine dihydrochloride
Overview
Description
N-[4-(benzyloxy)-3-ethoxybenzyl]quinuclidin-3-amine dihydrochloride, also known as BEBQ, is a chemical compound that has gained significant attention in the field of scientific research. BEBQ is a quinuclidine-based compound that has been synthesized for its potential use as a tool in neuroscience research.
Mechanism of Action
N-[4-(benzyloxy)-3-ethoxybenzyl]quinuclidin-3-amine dihydrochloride acts as a selective agonist for M1 muscarinic acetylcholine receptors. Activation of these receptors leads to an increase in intracellular calcium levels and the activation of various signaling pathways. This ultimately leads to the physiological effects associated with M1 receptor activation, including improvements in learning and memory.
Biochemical and Physiological Effects
This compound has been shown to improve cognitive function in animal models. Studies have demonstrated that this compound can enhance learning and memory in mice and rats. Additionally, this compound has been shown to have potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
N-[4-(benzyloxy)-3-ethoxybenzyl]quinuclidin-3-amine dihydrochloride has several advantages as a research tool. It is a highly selective agonist for M1 muscarinic acetylcholine receptors, which allows for more precise studies of these receptors. Additionally, this compound has a long half-life, which makes it suitable for in vivo studies. However, this compound has some limitations as a research tool. It can be difficult to synthesize and is relatively expensive compared to other research chemicals.
Future Directions
There are several future directions for the study of N-[4-(benzyloxy)-3-ethoxybenzyl]quinuclidin-3-amine dihydrochloride. One area of research is the development of more efficient synthesis methods for this compound. Additionally, there is potential for the development of new compounds that are based on the structure of this compound and have improved properties as research tools. Finally, there is a need for further studies on the potential therapeutic effects of this compound in the treatment of neurological disorders.
Conclusion
This compound is a quinuclidine-based compound that has gained significant attention in the field of scientific research. It has been shown to selectively activate M1 muscarinic acetylcholine receptors and has potential therapeutic effects in the treatment of neurological disorders. While this compound has several advantages as a research tool, it also has some limitations. Future research on this compound should focus on the development of more efficient synthesis methods and the potential therapeutic effects of the compound.
Scientific Research Applications
N-[4-(benzyloxy)-3-ethoxybenzyl]quinuclidin-3-amine dihydrochloride has been utilized as a research tool in the field of neuroscience due to its ability to selectively activate M1 muscarinic acetylcholine receptors. These receptors are involved in a variety of physiological processes, including learning and memory. This compound has been used to study the role of M1 receptors in these processes, as well as in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.
properties
IUPAC Name |
N-[(3-ethoxy-4-phenylmethoxyphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O2.2ClH/c1-2-26-23-14-19(15-24-21-16-25-12-10-20(21)11-13-25)8-9-22(23)27-17-18-6-4-3-5-7-18;;/h3-9,14,20-21,24H,2,10-13,15-17H2,1H3;2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIYASYIEUHSJRH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNC2CN3CCC2CC3)OCC4=CC=CC=C4.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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